2-(1,3-benzothiazol-2-yl)-N'-(phenylcarbonyl)pyridine-3-carbohydrazide

Specification

• Molecular Formula: C20H14N4O2S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-N'-benzoylpyridine-3-carbohydrazide
• Standard InChI: InChI=1S/C20H14N4O2S/c25-18(13-7-2-1-3-8-13)23-24-19(26)14-9-6-12-21-17(14)20-22-15-10-4-5-11-16(15)27-20/h1-12H,(H,23,25)(H,24,26)
• Standard InChI Key: DNFINPPNRSKDJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NNC(=O)C2=C(N=CC=C2)C3=NC4=CC=CC=C4S3

Introduction

The compound "2-(1,3-benzothiazol-2-yl)-N'-(phenylcarbonyl)pyridine-3-carbohydrazide" is a heterocyclic organic molecule. It consists of three main structural elements:

• 1,3-Benzothiazole Core: This moiety is known for its role in bioactive compounds, particularly in medicinal chemistry. Benzothiazoles are often associated with antimicrobial, anticancer, and anti-inflammatory properties.

• Pyridine Ring: The pyridine group is a six-membered aromatic ring containing one nitrogen atom. It is commonly found in biologically active molecules and serves as a pharmacophore in drug design.

• Carbohydrazide Linkage: The carbohydrazide group (-CONHNH-) connects the pyridine and phenylcarbonyl groups. This functional group is significant in medicinal chemistry for its potential to form hydrogen bonds and interact with biological targets.

Potential Applications

The combination of these structural elements suggests that the compound may exhibit diverse biological activities:

• Anticancer Potential: Benzothiazole derivatives are known to induce apoptosis in cancer cells by targeting specific pathways such as caspase activation.

• Antimicrobial Activity: Compounds with benzothiazole and pyridine rings have demonstrated antibacterial and antifungal properties due to their ability to disrupt microbial cell membranes or inhibit enzymatic activity.

• Anti-inflammatory Properties: Similar compounds have been investigated for COX-2 inhibition, which could make this compound a candidate for anti-inflammatory drug development.

Synthesis

The synthesis of such compounds typically involves multi-step reactions, including:

• Formation of the benzothiazole core via cyclization reactions involving thiourea or related precursors.

• Functionalization of the pyridine ring through coupling or substitution reactions.

• Introduction of the carbohydrazide group through hydrazinolysis or condensation reactions.

Spectroscopic techniques like NMR (nuclear magnetic resonance) and IR (infrared spectroscopy) are used to confirm the structure of intermediates and final products.

Comparison with Related Compounds

Feature	"2-(1,3-Benzothiazol-2-yl)-N'-(phenylcarbonyl)pyridine-3-carbohydrazide"	Related Compounds (e.g., Benzothiazole Derivatives)
Core Structure	Benzothiazole + Pyridine	Benzothiazole
Functional Groups	Carbohydrazide + Phenylcarbonyl	Varies (e.g., amines, thiols)
Known Bioactivity	Hypothetical (anticancer, antimicrobial)	Anticancer, COX inhibition
Synthesis Complexity	Moderate	Moderate